(2S,3R)-4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid
(2S,3R)-4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid
C75 is stable fatty acid synthase (FASN) inhibitor that when administered in racemic form leads to profound weight loss and feeding inhibition in both high-fat diet wild type obese and leptin-deficient ob/ob mice. C75 is also cytotoxic to many human cancer cell lines, an effect believed to be mediated by the accumulation of malonyl-coenzyme A in cells with an upregulated FASN pathway. (−)-trans-C75 is an enantiomer of C75.3 Its biologicial activity has not been reported.
Brand Name:
Vulcanchem
CAS No.:
1234694-22-4
VCID:
VC21242324
InChI:
InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12+/m0/s1
SMILES:
CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O
Molecular Formula:
C14H22O4
Molecular Weight:
254.32 g/mol
(2S,3R)-4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid
CAS No.: 1234694-22-4
Cat. No.: VC21242324
Molecular Formula: C14H22O4
Molecular Weight: 254.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | C75 is stable fatty acid synthase (FASN) inhibitor that when administered in racemic form leads to profound weight loss and feeding inhibition in both high-fat diet wild type obese and leptin-deficient ob/ob mice. C75 is also cytotoxic to many human cancer cell lines, an effect believed to be mediated by the accumulation of malonyl-coenzyme A in cells with an upregulated FASN pathway. (−)-trans-C75 is an enantiomer of C75.3 Its biologicial activity has not been reported. |
|---|---|
| CAS No. | 1234694-22-4 |
| Molecular Formula | C14H22O4 |
| Molecular Weight | 254.32 g/mol |
| IUPAC Name | (2S,3R)-4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid |
| Standard InChI | InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12+/m0/s1 |
| Standard InChI Key | VCWLZDVWHQVAJU-NWDGAFQWSA-N |
| Isomeric SMILES | CCCCCCCC[C@H]1[C@@H](C(=C)C(=O)O1)C(=O)O |
| SMILES | CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O |
| Canonical SMILES | CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O |
| Appearance | Assay:≥97%A crystalline solid |
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